Rhodium(iii)-catalyzed C–H activation and intermolecular annulation with terminal alkynes: from indoles to carbazoles†

Chemical Communications Pub Date: 2015-01-05 DOI: 10.1039/C4CC09823D

Abstract

Herein we disclose the first example of Rh(III)-catalyzed intermolecular annulation of indoles with terminal alkynes to give highly efficient one-pot access to privileged carbazoles. The mild reaction features moderate to good yields, exclusive regioselectivity, broad substrate scope, and excellent functional group tolerance.

Graphical abstract: Rhodium(iii)-catalyzed C–H activation and intermolecular annulation with terminal alkynes: from indoles to carbazoles
Rhodium(iii)-catalyzed C–H activation and intermolecular annulation with terminal alkynes: from indoles to carbazoles†
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